Cas no 1261990-48-0 (4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid)

4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid is a versatile intermediate in organic synthesis, particularly valued for its bifunctional structure combining a benzoic acid moiety and a methoxycarbonylphenyl group. This compound is useful in pharmaceutical and fine chemical applications, where its reactive carboxyl and ester groups enable further derivatization. The methyl substitution enhances stability while maintaining reactivity, making it suitable for controlled synthetic transformations. Its well-defined structure ensures consistent performance in coupling reactions and other key processes. The compound is typically supplied in high purity, ensuring reliability for research and industrial applications requiring precise molecular building blocks.
4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid structure
1261990-48-0 structure
Product Name:4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid
CAS No:1261990-48-0
MF:C16H14O4
MW:270.279964923859
MDL:MFCD18321191
CID:2767962
PubChem ID:53227080
Update Time:2025-06-15

4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid, 95%
    • 4-(3-METHOXYCARBONYLPHENYL)-3-METHYLBENZOIC ACID
    • DTXSID00690667
    • MFCD18321191
    • 1261990-48-0
    • 3'-(Methoxycarbonyl)-2-methyl[1,1'-biphenyl]-4-carboxylic acid
    • 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid
    • MDL: MFCD18321191
    • Inchi: 1S/C16H14O4/c1-10-8-12(15(17)18)6-7-14(10)11-4-3-5-13(9-11)16(19)20-2/h3-9H,1-2H3,(H,17,18)
    • InChI Key: WMYZIECJMBLCLY-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1C)=O

Computed Properties

  • Exact Mass: 270.08920892Da
  • Monoisotopic Mass: 270.08920892Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 63.6Ų

4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328408-5 g
4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid, 95%; .
1261990-48-0 95%
5g
€1159.00 2023-04-26
abcr
AB328408-5g
4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid, 95%; .
1261990-48-0 95%
5g
€1159.00 2024-06-08

Additional information on 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid

Recent Advances in the Study of 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid (CAS: 1261990-48-0)

The compound 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid (CAS: 1261990-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In terms of pharmacological properties, recent studies have explored the compound's potential as an anti-inflammatory and anticancer agent. Preliminary in vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in inflammation and tumor progression. For instance, the compound has been shown to inhibit the activity of certain kinases that play a crucial role in cancer cell proliferation and survival.

Furthermore, the mechanism of action of 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid has been a subject of intense research. Molecular docking studies and biochemical assays have revealed its interaction with specific protein targets, shedding light on its therapeutic potential. These findings have opened new avenues for the development of targeted therapies, particularly in the treatment of chronic inflammatory diseases and certain types of cancer.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to enhance its pharmacokinetic and pharmacodynamic properties.

In conclusion, 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid (CAS: 1261990-48-0) represents a promising candidate for drug development, with its unique chemical structure and multifaceted pharmacological activities. Continued research efforts are expected to uncover its full therapeutic potential and pave the way for its application in clinical settings.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.